Cas no 237763-20-1 (2-(3-Methoxyphenyl)-1-phenylethan-1-ol)

• Product Name: 2-(3-Methoxyphenyl)-1-phenylethan-1-ol
• CAS No: 237763-20-1
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 5729716
• PubChem ID: 12499847
• Update Time: 2025-05-22

2-(3-Methoxyphenyl)-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1-phenylethanol
• CS-0222478
• EN300-111293
• 2-(3-methoxyphenyl)-1-phenylethan-1-ol
• Benzeneethanol, 3-methoxy-a-phenyl-
• 237763-20-1
• 2-(3-Methoxyphenyl)-1-phenylethan-1-ol

• Inchi： 1S/C15H16O2/c1-17-14-9-5-6-12(10-14)11-15(16)13-7-3-2-4-8-13/h2-10,15-16H,11H2,1H3
• InChI Key： FPRARTRWKLFGES-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(3-Methoxyphenyl)-1-phenylethan-1-ol

2-(3-Methoxyphenyl)-1-phenylethan-1-ol: A Comprehensive Guide to This Versatile Chemical Compound

2-(3-Methoxyphenyl)-1-phenylethan-1-ol (CAS No. 237763-20-1) is an organic compound that has garnered significant attention in various scientific and industrial applications. This aromatic alcohol features a unique molecular structure, combining a methoxyphenyl group with a phenylethan-1-ol moiety, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers alike are increasingly interested in this compound due to its potential in pharmaceuticals, fragrances, and specialty chemicals.

The chemical properties of 2-(3-Methoxyphenyl)-1-phenylethan-1-ol make it particularly useful in organic synthesis. With a molecular formula of C₁₅H₁₆O₂, this compound exhibits moderate solubility in organic solvents such as ethanol, methanol, and dichloromethane. Its boiling point and melting point are key characteristics that influence its handling and application in laboratory and industrial settings. Recent studies have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical intermediates.

One of the most searched questions regarding 2-(3-Methoxyphenyl)-1-phenylethan-1-ol is its application in the flavor and fragrance industry. Due to its aromatic profile, this compound is often investigated for its potential use in creating unique scent compositions. The methoxy group contributes to its subtle, sweet aroma, making it a candidate for high-end perfumery. Additionally, its stability under various conditions makes it suitable for incorporation into long-lasting fragrance formulations.

In the pharmaceutical sector, 2-(3-Methoxyphenyl)-1-phenylethan-1-ol has been studied for its potential as a building block in drug discovery. Researchers are particularly interested in its structural motif, which resembles several bioactive molecules. This has led to investigations into its use in developing central nervous system (CNS) agents and anti-inflammatory compounds. The compound's ability to interact with various biological targets makes it a promising candidate for further pharmacological studies.

The synthesis of 2-(3-Methoxyphenyl)-1-phenylethan-1-ol typically involves Grignard reactions or reduction processes starting from appropriate ketone or aldehyde precursors. Recent advancements in green chemistry have also explored more sustainable routes for its production, aligning with the growing demand for eco-friendly synthetic methods. These developments are particularly relevant given the current focus on sustainable chemical manufacturing and reduced environmental impact in the industry.

Market trends indicate a steady increase in demand for 2-(3-Methoxyphenyl)-1-phenylethan-1-ol, particularly from the Asia-Pacific region where pharmaceutical and fragrance industries are expanding rapidly. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality. The compound's CAS number 237763-20-1 serves as a crucial identifier in global trade, facilitating its procurement for research and commercial applications.

Quality control is paramount when working with 2-(3-Methoxyphenyl)-1-phenylethan-1-ol. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify its purity and identity. These methods ensure that the compound meets the stringent requirements of various applications, particularly in pharmaceutical contexts where impurity profiles are critically important.

Storage and handling recommendations for 2-(3-Methoxyphenyl)-1-phenylethan-1-ol typically suggest keeping the compound in a cool, dry place away from direct sunlight. Proper container selection is also important to maintain its stability over time. These precautions are especially relevant for researchers and manufacturers who require consistent performance from batch to batch.

Future research directions for 2-(3-Methoxyphenyl)-1-phenylethan-1-ol may explore its potential in material science applications, particularly as a monomer for specialty polymers. Its aromatic structure could contribute to the development of novel high-performance materials with unique optical or mechanical properties. Additionally, further investigation into its biological activities may uncover new therapeutic applications, expanding its utility beyond current uses.

For researchers seeking 2-(3-Methoxyphenyl)-1-phenylethan-1-ol with CAS 237763-20-1, it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and technical support. The growing importance of this chemical intermediate in various fields underscores the need for reliable supply chains and thorough characterization of its properties.